Cas no 927810-08-0 (4-Methoxy-2-(tributylstannyl)pyridine)

4-Methoxy-2-(tributylstannyl)pyridine is an organotin compound featuring a pyridine core substituted with a methoxy group at the 4-position and a tributylstannyl moiety at the 2-position. This reagent is primarily utilized in Stille cross-coupling reactions, where it serves as a stable and efficient stannyl donor for the synthesis of complex heterocyclic systems. The electron-donating methoxy group enhances the reactivity of the pyridine ring, facilitating selective coupling with aryl or vinyl halides. Its air- and moisture-stable nature under controlled conditions makes it a practical choice for synthetic applications in medicinal chemistry and materials science. Proper handling in inert atmospheres is recommended due to the toxicity of organotin compounds.
4-Methoxy-2-(tributylstannyl)pyridine structure
927810-08-0 structure
Product Name:4-Methoxy-2-(tributylstannyl)pyridine
CAS No:927810-08-0
MF:C18H33NOSn
MW:398.17
CID:5037769
Update Time:2025-07-04

4-Methoxy-2-(tributylstannyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxy-2-(tributylstannyl)pyridine
    • Inchi: 1S/C6H6NO.3C4H9.Sn/c1-8-6-2-4-7-5-3-6;3*1-3-4-2;/h2-4H,1H3;3*1,3-4H2,2H3;
    • InChI Key: QGAMJEFMDAVSKL-UHFFFAOYSA-N
    • SMILES: C1C=C(OC)C=C([Sn](CCCC)(CCCC)CCCC)N=1

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4-Methoxy-2-(tributylstannyl)pyridine Related Literature

Additional information on 4-Methoxy-2-(tributylstannyl)pyridine

4-Methoxy-2-(tributylstannyl)pyridine: A Comprehensive Overview

4-Methoxy-2-(tributylstannyl)pyridine, identified by the CAS Registry Number 927810-08-0, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a methoxy group at the 4-position and a tributyltin group at the 2-position. The presence of these substituents imparts distinctive chemical properties, making it a valuable intermediate in various synthetic pathways and applications.

The pyridine ring serves as a foundational structure for this compound, providing a rigid and aromatic framework. The methoxy group (-OCH3) at the 4-position introduces electron-donating effects, which can influence the electronic properties of the molecule and enhance its reactivity in certain reactions. On the other hand, the tributyltin group (-SnBu3) at the 2-position is a bulky and nucleophilic substituent, which plays a critical role in facilitating coupling reactions, particularly in Stille cross-coupling processes. This combination of functional groups makes 4-Methoxy-2-(tributylstannyl)pyridine an ideal candidate for constructing complex molecular architectures with precision and efficiency.

Recent advancements in organometallic chemistry have further highlighted the potential of this compound in synthesizing biologically active molecules and advanced materials. For instance, researchers have employed 4-Methoxy-2-(tributylstannyl)pyridine as a key intermediate in the construction of heterocyclic frameworks, which are essential components of numerous pharmaceutical agents and agrochemicals. The ability to undergo selective transformations while maintaining structural integrity underscores its importance in modern synthetic strategies.

In terms of applications, 4-Methoxy-2-(tributylstannyl)pyridine has found utility in the development of novel materials for optoelectronic devices. Its electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic cells, where precise control over molecular interactions is crucial for achieving optimal performance. Additionally, this compound has been explored as a precursor for generating pyridine-based polymers with tailored functionalities, further expanding its applicability across diverse industries.

The synthesis of 4-Methoxy-2-(tributylstannyl)pyridine typically involves multi-step processes that emphasize both regioselectivity and stereoselectivity. Recent studies have focused on optimizing these procedures to enhance yield and purity while minimizing environmental impact. For example, catalytic methods utilizing palladium or nickel catalysts have been employed to facilitate efficient coupling reactions, thereby streamlining the production process.

In conclusion, 4-Methoxy-2-(tributylstannyl)pyridine, with its unique structural features and versatile reactivity, stands as a pivotal compound in contemporary chemical research and industrial applications. Its role as an intermediate in organic synthesis, coupled with its potential in materials science and pharmacology, ensures its continued relevance in advancing scientific discovery and technological innovation.

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